Cas no 2680796-55-6 (benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate
• CAS No: 2680796-55-6
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5648677
• PubChem ID: 165917243
• Update Time: 2025-05-17

benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate
• 2680796-55-6
• EN300-28280609

• Inchi： 1S/C13H13N3O3/c1-9-7-11(17)15-12(14-9)16-13(18)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H2,14,15,16,17,18)
• InChI Key： XPFQYJWVAYBNRD-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C)=CC(N1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate

Introduction to Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate (CAS No. 2680796-55-6)

Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate, with the CAS number 2680796-55-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrimidine derivative class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a 4-hydroxy-6-methylpyrimidin-2-yl moiety, contribute to its unique chemical properties and biological interactions.

The benzyl group, a common component in many pharmaceuticals, is known for its ability to enhance the solubility and stability of active compounds. This characteristic makes Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate a promising candidate for drug development. Additionally, the pyrimidine ring is a core structure in numerous biologically active molecules, including nucleoside analogs and antiviral agents. The specific substitution pattern in this compound, with hydroxyl and methyl groups at the 4th and 6th positions respectively, further influences its reactivity and interaction with biological targets.

In recent years, there has been growing interest in pyrimidine derivatives due to their potential roles in various therapeutic areas. For instance, studies have highlighted the importance of pyrimidine-based compounds in the development of antiviral and anticancer agents. The hydroxyl group in Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate may serve as a site for hydrogen bonding interactions with biological targets, enhancing binding affinity. This feature is particularly relevant in drug design, where optimizing binding interactions can lead to more effective therapeutic outcomes.

Moreover, the methyl group at the 6th position of the pyrimidine ring can influence the electronic properties of the molecule, affecting its reactivity and biological activity. This structural feature has been exploited in various drug molecules to modulate their pharmacokinetic profiles. The benzyl carbamate moiety is also noteworthy, as it can provide stability to the molecule while allowing for further functionalization. This versatility makes Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate a valuable scaffold for medicinal chemists.

The synthesis of Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the preparation of the pyrimidine core, followed by functionalization at the 4th and 6th positions. The introduction of the benzyl group is usually achieved through carbamate formation, which involves reacting a carboxylic acid derivative with an amine in the presence of a coupling agent.

Recent advancements in synthetic methodologies have improved the efficiency of producing such compounds. For example, transition metal-catalyzed reactions have been employed to streamline certain steps in the synthesis process. These methods not only enhance yield but also reduce unwanted byproducts, making the process more sustainable and environmentally friendly. Additionally, computational tools have become increasingly valuable in predicting reaction outcomes and optimizing synthetic routes.

The biological activity of Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer cell proliferation. The hydroxyl group at position 4 has been identified as a key interaction site with target enzymes, leading to potent inhibition effects. Further studies are ongoing to elucidate the exact mechanisms of action and explore potential therapeutic applications.

In addition to its anticancer potential, Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate has shown promise as an antimicrobial agent. The structural features of this compound allow it to interact with bacterial enzymes and disrupt essential metabolic pathways. This property makes it a candidate for developing new antibiotics against drug-resistant strains. The benzyl group enhances solubility while maintaining stability under various conditions, making it suitable for formulation into antimicrobial drugs.

The pharmacokinetic profile of Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate is another area of interest. Studies have indicated that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics are favorable for developing drugs that require systemic delivery. However, further research is needed to optimize dosing regimens and minimize potential side effects.

In conclusion, Benzyl N-(4-hydroxy-6-methylpyrimidin-2-yl)carbamate (CAS No. 2680796-55-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for drug development in various therapeutic areas, including oncology and antimicrobial treatments. Continued research into its biological activity and pharmacokinetic properties will further enhance our understanding of its potential benefits and applications.